(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-fluorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C18H13FO4/c1-11(20)10-22-14-5-6-15-16(9-14)23-17(18(15)21)8-12-3-2-4-13(19)7-12/h2-9H,10H2,1H3/b17-8-
• InChI Key: LWRPECYFYIXTKO-IUXPMGMMSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2
• Molecular Formula: C18H13FO4
• Molecular Weight: 312.3 g/mol

Description

(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as FBA, is a chemical compound that has been the subject of scientific research due to its potential for use in the development of new drugs. FBA has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Scientific Research Applications

Vibrational and Electronic Properties

A study by Veeraiah et al. (2012) explored the vibrational and electronic properties of a similar compound, (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one, using both experimental techniques and theoretical calculations. This research contributes to understanding the compound's ground state properties, fluorescence microscopic imaging, and potential applications in material sciences (Veeraiah et al., 2012).

Antiproliferative Activities

Research conducted by Saniger et al. (2003) synthesized novel benzannelated derivatives with increased lipophilicity and evaluated their antiproliferative activities on breast cancer cells. This work demonstrates the compound's potential in cancer therapy through apoptosis induction (Saniger et al., 2003).

Controlled Drug Delivery Systems

Noorian et al. (2020) investigated a metal-organic framework as a platform for the controlled release of bioactive molecules, including benzofuran derivatives, for topical drug delivery systems. This study highlights the application of such compounds in targeted therapy and antibacterial treatments (Noorian et al., 2020).

Synthesis and Structural Characterization

Research on fluorinated benzofuran derivatives, such as those by Dawood and Fuchigami (2004), demonstrates the synthetic accessibility and potential of these compounds in organic chemistry and material science. The study focused on efficient anodic synthesis and provided insights into their structural characteristics and applications (Dawood & Fuchigami, 2004).

Metal-Ion Sensing and Photoluminescence

Belfield et al. (2010) developed a fluorene-based probe with high sensitivity to Zn2+ and efficient two-photon absorption properties. This research underscores the compound's utility in metal-ion sensing and its potential for application in fluorescence microscopy imaging (Belfield et al., 2010).